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Compound of Interest

Compound Name: Methyl 2-hydroxytetradecanoate

Cat. No.: B164385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-hydroxytetradecanoate, also known as 2-hydroxy Myristic Acid methyl ester, is a

hydroxylated fatty acid methyl ester.[1][2] This class of molecules is of significant interest in

lipid biochemistry and cell signaling research. While detailed biological activity for this specific

compound is not extensively documented in publicly available literature, its structural similarity

to other 2-hydroxy fatty acids suggests potential involvement in critical biological processes,

particularly in the realm of sphingolipid metabolism.[3][4][5] 2-hydroxy fatty acids are integral

components of sphingolipids, which are key players in maintaining membrane structure and

modulating signaling pathways that govern cell differentiation, proliferation, and apoptosis.[6][7]

This technical guide provides a comprehensive overview of the known properties, synthesis,

and potential biological relevance of methyl 2-hydroxytetradecanoate.

Physicochemical and Spectroscopic Properties
A summary of the key physicochemical and spectroscopic data for methyl 2-
hydroxytetradecanoate is presented below.
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Property Value Source

CAS Number 56009-40-6 [1][8]

IUPAC Name
methyl 2-

hydroxytetradecanoate
[9]

Synonyms

2-hydroxy Myristic Acid methyl

ester, Methyl (±)-2-

hydroxymyristate, SFE 15:0;O

[1][8]

Molecular Formula C15H30O3 [1][8]

Molecular Weight 258.4 g/mol [1][8]

Appearance Solid [1]

Solubility
Soluble in Chloroform, Ether,

and Methanol
[1]

Spectroscopic Data
Technique Data Highlights

Mass Spectrometry (as TMS derivative)
Molecular Formula: C18H38O3Si, Molecular

Weight: 330.5780

Infrared (IR) Spectroscopy
Characteristic peaks for O-H, C-H, C=O (ester),

and C-O functional groups are expected.

1H-NMR Spectroscopy

Expected signals include a triplet for the

terminal methyl group (~0.88 ppm), a broad

multiplet for the methylene chain protons (~1.2-

1.6 ppm), a signal for the proton on the

hydroxyl-bearing carbon, and a singlet for the

methyl ester protons (~3.7 ppm).[10]

13C-NMR Spectroscopy

Expected signals include those for the carbonyl

carbon of the ester, the carbon bearing the

hydroxyl group, the methyl ester carbon, and the

carbons of the aliphatic chain.
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Synthesis and Characterization
While a specific, detailed protocol for the synthesis of methyl 2-hydroxytetradecanoate is not

readily available in the literature, a general and plausible synthetic route involves the α-

hydroxylation of myristic acid followed by esterification.

General Synthetic Approach
A common method for the synthesis of 2-hydroxy fatty acids involves the bromination of the

corresponding fatty acid at the α-position, followed by nucleophilic substitution with a hydroxide

ion. The resulting 2-hydroxy fatty acid can then be esterified to yield the methyl ester.

Myristic Acid α-Bromo Myristic Acid

  α-Bromination
  (e.g., Hell-Volhard-Zelinsky)

2-Hydroxy Myristic Acid

  Hydrolysis
  (e.g., aq. base) Methyl 2-hydroxytetradecanoate

(CAS 56009-40-6)

  Esterification
  (e.g., Methanol, Acid catalyst)
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De Novo Sphingolipid Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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